Cas no 70311-27-2 (ethyl 3-(2-methoxyphenyl)propanoate)

• Product Name: ethyl 3-(2-methoxyphenyl)propanoate
• CAS No: 70311-27-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1743255
• PubChem ID: 578401
• Update Time: 2025-07-02

ethyl 3-(2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-methoxyphenyl)propanoate
• 3-(2-Methoxyphenyl)propionic acid ethyl ester
• 3-(2-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• starbld0032355
• ethyl 2-methoxybenzene propanoate
• Ethyl 3-(2-methoxyphenyl)propanoate #
• Benzenepropanoic acid, 2-methoxy-, ethyl ester
• DTXSID20342070
• DB-187305
• 3-(2-methoxyphenyl)-propionic acid ethyl ester
• 70311-27-2
• AKOS008949345
• MFCD07772958
• SCHEMBL7687145
• 2-methoxybenzenepropanoic acid ethyl ester

• Inchi： 1S/C12H16O3/c1-3-15-12(13)9-8-10-6-4-5-7-11(10)14-2/h4-7H,3,8-9H2,1-2H3
• InChI Key： NSYRTEICIYAZDK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(=O)OCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 280.7±15.0 °C at 760 mmHg
• Flash Point: 112.8±15.0 °C
• PSA: 35.53
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

ethyl 3-(2-methoxyphenyl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 3-(2-methoxyphenyl)propanoate

Ethyl 3-(2-Methoxyphenyl)Propanoate: A Comprehensive Overview

Ethyl 3-(2-methoxyphenyl)propanoate, also known by its CAS number 70311-27-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic esters, which are widely used in various applications due to their unique chemical properties and structural diversity. The molecule consists of a propanoate group attached to a methoxy-substituted phenyl ring, making it an ideal candidate for further functionalization and exploration in diverse fields.

Recent studies have highlighted the potential of ethyl 3-(2-methoxyphenyl)propanoate in the development of advanced materials, particularly in the realm of polymer science. Researchers have demonstrated that this compound can serve as a building block for synthesizing high-performance polymers with tailored properties, such as enhanced thermal stability and mechanical strength. These findings underscore the importance of ethyl 3-(2-methoxyphenyl)propanoate in driving innovation within the materials science sector.

In addition to its role in polymer synthesis, ethyl 3-(2-methoxyphenyl)propanoate has also been explored for its applications in pharmaceuticals. The compound's ability to act as a precursor for bioactive molecules has been leveraged in drug discovery efforts. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions.

The synthesis of ethyl 3-(2-methoxyphenyl)propanoate has been optimized through various methodologies, with recent advancements focusing on green chemistry principles. One notable approach involves the use of enzymatic catalysis to achieve higher yields and selectivity while minimizing environmental impact. This shift toward sustainable synthesis methods aligns with global efforts to promote eco-friendly chemical processes.

Furthermore, ethyl 3-(2-methoxyphenyl)propanoate has found applications in the fragrance and flavor industries due to its pleasant aroma and stability under varying conditions. Its ability to impart desirable sensory properties makes it a valuable ingredient in personal care products and food additives.

Recent research has also delved into the electronic properties of ethyl 3-(2-methoxyphenyl)propanoate, exploring its potential as a component in organic electronics. Studies have shown that this compound can be incorporated into organic field-effect transistors (OFETs), contributing to improved charge transport characteristics. Such discoveries open new avenues for its application in cutting-edge electronic devices.

In conclusion, ethyl 3-(2-methoxyphenyl)propanoate (CAS No: 70311-27-2) stands out as a multifaceted compound with a wide range of applications across various industries. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation.